3-Methoxy-α-methyl-L-tyrosine
3-Methoxy-α-methyl-L-tyrosine
3-methoxy-alpha-methyl-L-tyrosine is an L-tyrosine derivative in which the tyrosine skeleton is substituted with a methoxy group at C-3 of the phenyl ring and with a methyl group at the alpha carbon. It can also be regarded as a 3-O-methyl,alpha-methyl derivative of L-dopa. It derives from an alpha-methyl-L-dopa.
(2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid, also known as 3-O-methyl-methyldopa, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid (2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
(2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid, also known as 3-O-methyl-methyldopa, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid (2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
6739-31-7
VCID:
VC0122875
InChI:
InChI=1S/C11H15NO4/c1-11(12,10(14)15)6-7-3-4-8(13)9(5-7)16-2/h3-5,13H,6,12H2,1-2H3,(H,14,15)/t11-/m0/s1
SMILES:
CC(CC1=CC(=C(C=C1)O)OC)(C(=O)O)N
Molecular Formula:
C11H15NO4
Molecular Weight:
225.24 g/mol
3-Methoxy-α-methyl-L-tyrosine
CAS No.: 6739-31-7
Reference Standards
VCID: VC0122875
Molecular Formula: C11H15NO4
Molecular Weight: 225.24 g/mol
CAS No. | 6739-31-7 |
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Product Name | 3-Methoxy-α-methyl-L-tyrosine |
Molecular Formula | C11H15NO4 |
Molecular Weight | 225.24 g/mol |
IUPAC Name | (2S)-2-amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid |
Standard InChI | InChI=1S/C11H15NO4/c1-11(12,10(14)15)6-7-3-4-8(13)9(5-7)16-2/h3-5,13H,6,12H2,1-2H3,(H,14,15)/t11-/m0/s1 |
Standard InChIKey | BQHWFYPBSKGBMV-NSHDSACASA-N |
Isomeric SMILES | C[C@](CC1=CC(=C(C=C1)O)OC)(C(=O)O)N |
SMILES | CC(CC1=CC(=C(C=C1)O)OC)(C(=O)O)N |
Canonical SMILES | CC(CC1=CC(=C(C=C1)O)OC)(C(=O)O)N |
Description | 3-methoxy-alpha-methyl-L-tyrosine is an L-tyrosine derivative in which the tyrosine skeleton is substituted with a methoxy group at C-3 of the phenyl ring and with a methyl group at the alpha carbon. It can also be regarded as a 3-O-methyl,alpha-methyl derivative of L-dopa. It derives from an alpha-methyl-L-dopa. (2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid, also known as 3-O-methyl-methyldopa, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid (2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). |
Synonyms | L-4-Hydroxy-3-methoxy-α-methylphenylalanine; |
PubChem Compound | 94331 |
Last Modified | Nov 11 2021 |
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